BE“GHE Foundational & Exploratory

Check Availability & Pricing

Solubility of (2,2')-Furildioxime in different
solvents

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: (2,2')-Furildioxime
CAS No.: 522-27-0
Cat. No.: B607570
Get Quote
. J

An In-depth Technical Guide to the Solubility of (2,2")-Furildioxime

Abstract

(2,2")-Furildioxime, a potent chelating agent, is a compound of significant interest in analytical
chemistry, materials science, and pharmaceutical development. Its utility, however, is
fundamentally governed by its solubility characteristics in various media. This technical guide
provides a comprehensive overview of the solubility of (2,2")-Furildioxime, designed for
researchers, scientists, and drug development professionals. We delve into the theoretical
principles dictating its solubility, present a consolidated profile of its known solubility in aqueous
and organic solvents, and offer a detailed, field-proven experimental protocol for its precise
determination. This document is structured to empower researchers with both the foundational
knowledge and the practical tools necessary to effectively work with (2,2')-Furildioxime,
ensuring the reliability and reproducibility of their experimental outcomes.

Introduction to (2,2')-Furildioxime

(2,2")-Furildioxime, also known as a-Furil dioxime, is an organic compound with the chemical
formula C10HsN20a4. Structurally, it is characterized by two furan rings and two oxime functional
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groups, which are responsible for its remarkable ability to form stable complexes with a variety
of metal ions.[1] This chelating property makes it an invaluable reagent for the
spectrophotometric determination of metals such as nickel, palladium, and copper.[2]

Beyond its analytical applications, the unique structure of (2,2')-Furildioxime makes it a
candidate for synthesis of more complex molecules and for evaluation in biological systems.[1]
However, its effectiveness in any application—be it as an analytical reagent, a synthetic
precursor, or a potential therapeutic agent—is critically dependent on its ability to be dissolved
in an appropriate solvent. Poor or misunderstood solubility can lead to inaccurate
measurements, failed syntheses, and poor bioavailability.[3][4] This guide serves as a
foundational resource for understanding and experimentally determining the solubility of this
versatile compound.

Theoretical Principles of Solubility

The solubility of a compound is governed by the interplay of intermolecular forces between the
solute ((2,2")-Furildioxime) and the solvent. The principle of "like dissolves like" is the
cornerstone of solubility prediction.

o Polarity and Molecular Structure: (2,2')-Furildioxime possesses both polar and non-polar
characteristics. The oxime groups (-NOH) are polar and capable of acting as both hydrogen
bond donors and acceptors. The furan rings, while containing a polar ether oxygen,
contribute significant non-polar character due to their carbon-rich structure. This amphiphilic
nature suggests that its solubility will be highly dependent on the solvent's own polarity.

o Hydrogen Bonding: The ability to form hydrogen bonds is a primary driver of solubility in
protic solvents like water and alcohols. The two oxime groups on (2,2')-Furildioxime are key
to this interaction.

¢ Octanol-Water Partition Coefficient (Log P): The calculated Log P value for (2,2')-
Furildioxime is 1.929.[5] This positive value indicates that the compound is moderately
lipophilic (fat-soluble), suggesting it will favor non-polar organic solvents over water.

e Agueous Solubility (Log S): The calculated logarithm of the water solubility (Log S) is -9.20
(in mol/L), which predicts extremely low intrinsic solubility in water.[5] This is consistent with
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its lipophilic character and the general behavior of dioxime compounds, which often form
water-insoluble complexes.

Solubility Profile of (2,2")-Furildioxime

Precise quantitative solubility data for (2,2')-Furildioxime is not extensively documented
across a wide range of solvents in publicly available literature. The information that exists is
largely qualitative. This highlights the importance for researchers to determine solubility
experimentally for their specific solvent systems and conditions. The table below consolidates
the available qualitative data.

Solvent Type Reported Solubility Citation(s)

Practically Insoluble
(Calculated)

Water Polar Protic

Dimethyl Sulfoxide ) Soluble / Slightly

(DMSO) Polar Aprotic Soluble 2
Ethanol Polar Protic Very Soluble [7]
Diethyl Ether Polar Aprotic Very Soluble [7]
Methanol Polar Protic Slightly Soluble [6]
Acetone Polar Aprotic Slightly Soluble [6]
Benzene Non-polar Slightly Soluble [7]
Petroleum Ether Non-polar Slightly Soluble [7]

Experimental Determination of Solubility

For applications requiring precise concentrations, experimental determination of solubility is
essential. The Equilibrium Shake-Flask method is a robust and widely accepted technique for
measuring thermodynamic solubility.[8][9]

Principle of the Method

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b607570/docs?utm_src=pdf-body#solubility-of-2-2-furildioxime-in-different-solvents
https://www.benchchem.com/product/b607570/docs?utm_src=pdf-body#solubility-of-2-2-furildioxime-in-different-solvents
https://www.chemeo.com/cid/43-643-0/Furil-dioxime
https://m.chemicalbook.com/ProductChemicalPropertiesCB3685165_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0685164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0685164.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3685165_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3685165_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0685164.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0685164.htm
https://enamine.net/public/biology-services/Shake-Flask-Aqueous-Solubility-Assay-(kinetic-or-thermodynamic-assay-conditions).pdf
https://www.mdpi.com/2673-8015/6/1/5
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607570?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The shake-flask method involves agitating an excess amount of the solid compound in the
solvent of interest for a prolonged period until equilibrium is achieved.[10] At equilibrium, the
solution is saturated, and any undissolved solid remains. The saturated supernatant is then
carefully separated and filtered, and the concentration of the dissolved compound is measured
using a suitable analytical technique, such as UV-Vis Spectrophotometry.[3][9]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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